Cas no 2171695-43-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 2171695-43-3
• MF: C₂₆H₂₈N₄O₅
• MW: 476.524326324463
• CID: 5807369
• PubChem ID: 165544176
• Update Time: 2025-10-28

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid
• EN300-1510683
• 2171695-43-3
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-4-yl)acetic acid

• Inchi： 1S/C26H28N4O5/c1-3-17(12-23(31)29-24(25(32)33)16-13-27-30(2)14-16)28-26(34)35-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,13-14,17,22,24H,3,12,15H2,1-2H3,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： FPJOWYOZJOSSJY-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)CC(NC(C(=O)O)C1C=NN(C)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 476.20597001g/mol
• Monoisotopic Mass: 476.20597001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 123Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid (CAS No. 2171695-43-3)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid (CAS No. 2171695-43-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring both fluorenylmethoxycarbonyl (Fmoc) and 1-methyl-1H-pyrazol-4-yl moieties, makes it a valuable building block in medicinal chemistry and drug discovery. Researchers frequently search for this compound due to its role in developing novel therapeutics, particularly in targeted drug delivery and enzyme inhibition studies.

The Fmoc-protected amino acid derivative nature of this compound ensures stability during solid-phase peptide synthesis (SPPS), a technique gaining traction in biotechnology. With the increasing demand for peptide-based drugs, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid has become a sought-after reagent. Its CAS No. 2171695-43-3 is often referenced in patent applications and academic papers, highlighting its significance in modern pharmaceutical development.

One of the key reasons behind the popularity of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid is its compatibility with automated peptide synthesizers. Laboratories focusing on high-throughput screening and combinatorial chemistry frequently inquire about this compound, as it enables efficient production of peptide libraries. The presence of the 1-methyl-1H-pyrazol-4-yl group also contributes to enhanced binding affinity in receptor-targeted molecules, a feature highly valued in drug design.

Recent advancements in cancer research and immunotherapy have further amplified interest in CAS No. 2171695-43-3. Scientists are exploring its potential in creating peptide conjugates for targeted cancer therapies, where the Fmoc group provides temporary protection during synthesis. Additionally, its application in developing protease inhibitors has been a subject of numerous studies, addressing the growing need for treatments against viral infections and metabolic disorders.

The compound's solubility profile and reactivity make it suitable for various bioconjugation techniques, a topic frequently searched by researchers in the field of biopharmaceuticals. Its compatibility with click chemistry approaches has opened new avenues for creating complex molecular architectures, particularly in the development of antibody-drug conjugates (ADCs). These applications align with current trends in personalized medicine, where 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid plays a crucial role.

Quality control and analytical characterization of CAS No. 2171695-43-3 are critical aspects for purchasers. HPLC and mass spectrometry data are among the most requested information, reflecting the compound's importance in GMP-compliant synthesis. The pharmaceutical industry's shift toward continuous manufacturing has also increased demand for reliable, high-purity building blocks like this Fmoc-protected derivative.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid. Researchers are actively investigating solvent-free or water-based synthetic routes for such compounds, addressing sustainability concerns while maintaining yield and purity. This aligns with the broader pharmaceutical industry's commitment to eco-friendly manufacturing practices.

The global market for specialized amino acid derivatives continues to expand, with CAS No. 2171695-43-3 maintaining a steady presence in research catalogs. Its applications extend beyond traditional peptide synthesis into areas like materials science and bioengineering, where modified amino acids serve as linkers or functional components in advanced biomaterials. This versatility ensures ongoing interest from both academic and industrial research communities.

Storage and handling recommendations for 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-4-yl)acetic acid are frequently searched topics, reflecting practical concerns in laboratory settings. Proper storage conditions (-20°C in dry, inert atmosphere) and shelf life considerations are crucial for maintaining the compound's reactivity, especially for researchers engaged in long-term peptide drug development projects.

Future research directions for CAS No. 2171695-43-3 may include exploration of its enantiomeric purity effects on biological activity, or development of novel protecting group strategies that maintain the advantages of Fmoc while addressing specific synthetic challenges. As the field of peptide therapeutics evolves, this compound will likely remain an important tool for medicinal chemists and pharmaceutical researchers worldwide.